2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide

• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C19H22N2O4/c1-3-25-15-8-6-7-14(13-15)18(22)21-17-10-5-4-9-16(17)19(23)20-11-12-24-2/h4-10,13H,3,11-12H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: OTLQSBSGJKNRCU-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)NCCOC

Description

2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide, also known as EMA401, is a novel small molecule drug that has been extensively studied for its potential therapeutic applications in various diseases. EMA401 has been found to be effective in treating chronic pain, neuropathic pain, and osteoarthritis.

Mechanism of Action

2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide works by blocking the activity of the angiotensin II type 2 receptor (AT2R), which is involved in pain signaling. By blocking this receptor, 2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide reduces the transmission of pain signals to the brain, resulting in pain relief. 2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide has also been found to reduce inflammation, which may contribute to its pain-relieving effects.
Biochemical and Physiological Effects:
2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide has been found to have several biochemical and physiological effects. It has been shown to reduce pain and inflammation, as well as improve joint function in patients with osteoarthritis. 2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide has also been found to reduce neuropathic pain in animal models. In addition, 2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide has been shown to have a good safety profile, with no significant adverse effects reported in clinical trials.

Advantages and Limitations for Lab Experiments

2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide has several advantages for lab experiments. It is a small molecule drug that can be easily synthesized, making it readily available for research purposes. 2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide has also been extensively studied, with a large body of literature supporting its potential therapeutic applications. However, 2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide also has some limitations for lab experiments. It is a synthetic compound that may not accurately reflect the complexity of natural pain signaling pathways. In addition, 2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide may have off-target effects that could complicate data interpretation.

Future Directions

There are several future directions for research on 2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide. One potential area of research is the development of more potent and selective AT2R blockers. Another area of research is the identification of biomarkers that can predict patient response to 2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide. In addition, further studies are needed to determine the long-term safety and efficacy of 2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide in treating chronic pain. Finally, there is a need for more research on the mechanism of action of 2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide, which could lead to the development of new pain-relieving drugs.

Synthesis Methods

2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide is a synthetic compound that can be prepared using a multi-step process. The first step involves the reaction of 3-ethoxybenzoic acid with thionyl chloride to form 3-ethoxybenzoyl chloride. The next step involves the reaction of 3-ethoxybenzoyl chloride with 2-methoxyethylamine to form 2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide.

Scientific Research Applications

2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to be effective in treating chronic pain, neuropathic pain, and osteoarthritis. 2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide has been shown to block the activity of the angiotensin II type 2 receptor (AT2R), which plays a key role in pain signaling. This makes 2-[(3-ethoxybenzoyl)amino]-N-(2-methoxyethyl)benzamide a promising candidate for the treatment of chronic pain.